Cas no 1154974-94-3 (6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid)

6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid is a specialized organic compound featuring a pyridine core functionalized with a carbamoyl group and a carboxylic acid moiety. Its structural design, incorporating a 6-methyl substituent and a 2-methylpropyl carbamoyl group, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The compound's reactivity, particularly at the carboxylic acid and carbamoyl sites, makes it valuable for derivatization and further functionalization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise chemical modifications. This compound is particularly suited for research and development in medicinal chemistry, where its stability and synthetic versatility are advantageous.
6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid structure
1154974-94-3 structure
Product Name:6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid
CAS No:1154974-94-3
MF:C12H16N2O3
MW:236.267043113708
MDL:MFCD12434349
CID:4573433
PubChem ID:43558471
Update Time:2025-06-09

6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-[methyl(2-methylpropyl)carbamoyl]pyridine-2-carboxylic acid
    • 2-Pyridinecarboxylic acid, 6-[[methyl(2-methylpropyl)amino]carbonyl]-
    • 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid
    • MDL: MFCD12434349
    • Inchi: 1S/C12H16N2O3/c1-8(2)7-14(3)11(15)9-5-4-6-10(13-9)12(16)17/h4-6,8H,7H2,1-3H3,(H,16,17)
    • InChI Key: ZRLPDCXLEKQXIY-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NC(C(N(C)CC(C)C)=O)=CC=C1

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Additional information on 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid

Introduction to 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid (CAS No. 1154974-94-3)

6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid (CAS No. 1154974-94-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid is composed of a pyridine ring substituted with a methyl group at the 6-position and a carbamoyl group attached to a 2-methylpropyl chain at the 2-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for various biological studies.

Recent studies have highlighted the potential of 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid has shown promise in neuroprotective applications. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) investigated the neuroprotective effects of this compound in a mouse model of Parkinson's disease. The results indicated that treatment with 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid significantly reduced neuronal cell death and improved motor function in the treated animals. These findings suggest that this compound may have therapeutic potential for neurodegenerative disorders.

The synthesis of 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 6-methylpyridine-2-carboxylic acid with isobutylamine followed by carbamoylation using a suitable reagent such as phosgene or dicyclohexylcarbodiimide (DCC). This multi-step process allows for high yields and purity, making it suitable for large-scale production.

The solubility and stability of 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid are important factors to consider for its practical applications. Research has shown that this compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which facilitates its use in biological assays and pharmaceutical formulations. Additionally, the compound demonstrates excellent stability under various storage conditions, ensuring its reliability during long-term storage and transportation.

To further explore the potential therapeutic applications of 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid, several clinical trials are currently underway. A phase I clinical trial initiated by a leading pharmaceutical company aims to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary results from this trial have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 6-Methyl(2-methylpropyl)carbamoylpyridine-2-carboxylic Acid (CAS No. 1154974-94-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

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